Cas no 321942-04-5 (5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 321942-04-5
• MF: C₁₆H₁₄N₄S
• MW: 294.374161243439
• CID: 3066794
• PubChem ID: 802090
• Update Time: 2025-07-23

5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[2-(9H-carbazol-9-yl)ethyl]-4H-1,2,4-triazole-3-thiol
• 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol
• Oprea1_181689
• 5-(2-(9h-Carbazol-9-yl)ethyl)-4h-1,2,4-triazole-3-thiol
• Oprea1_674548
• 321942-04-5
• EN300-110986
• CS-0356070

• Inchi： 1S/C16H14N4S/c21-16-17-15(18-19-16)9-10-20-13-7-3-1-5-11(13)12-6-2-4-8-14(12)20/h1-8H,9-10H2,(H2,17,18,19,21)
• InChI Key： KXDOOGKQGGQJTA-UHFFFAOYSA-N
• SMILES： S=C1NNC(CCN2C3C=CC=CC=3C3=CC=CC=C23)=N1

Computed Properties

• Exact Mass: 294.09391764Da
• Monoisotopic Mass: 294.09391764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 321942-04-5)

5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 321942-04-5, belongs to the triazole-thiol class of molecules, which are known for their diverse applications in drug discovery and development. The presence of a carbazole moiety in its structure enhances its pharmacological profile, making it a promising candidate for further exploration in therapeutic interventions.

The carbazole ring is a fused aromatic system that exhibits remarkable stability and electronic properties, which can be exploited for various biological interactions. In contrast, the triazole core is well-documented for its role in antimicrobial, antiviral, and anti-inflammatory applications. The combination of these two structural motifs in 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol suggests a multifaceted biological activity that warrants in-depth investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. Studies have indicated that the thiol group in this molecule may play a critical role in modulating enzyme activity and receptor binding. This has opened up new avenues for designing molecules with enhanced specificity and efficacy.

The pharmaceutical industry has been increasingly focusing on the development of small-molecule inhibitors targeting various disease pathways. 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol represents a novel scaffold that could potentially disrupt key pathological processes involved in cancer, neurodegenerative diseases, and infectious disorders. Its structural features make it an attractive candidate for further optimization through structure-based drug design approaches.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain kinases and proteases that are overexpressed in tumor cells. The carbazole moiety is particularly noteworthy for its ability to interact with hydrophobic pockets of protein targets, thereby enhancing binding affinity. Additionally, the triazole-thiol moiety may facilitate redox-based mechanisms of action, which are increasingly recognized as important modulators of cellular signaling.

The synthesis of 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol presents unique challenges due to the need for precise functionalization of both the carbazole and triazole moieties. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic processes have also enabled the introduction of various substituents at specific positions without compromising yield or purity.

From a regulatory perspective, compounds like 5-2-(9H-carbazol-9-yl)ethyl-4H-1,2,4-triazole-3-thiol must undergo rigorous safety and efficacy testing before they can be considered for clinical use. Current research is focused on optimizing its pharmacokinetic properties to ensure better bioavailability and reduced toxicity. Preclinical trials are underway to evaluate its potential as an anti-cancer agent, with early results being promising.

The integration of machine learning algorithms into drug discovery pipelines has significantly accelerated the identification of novel lead compounds like 5-(2-(9H-carbazol)-9yl)ethylidene]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-4h]-1，24-triazole -3 -thio l (CAS No 32194 204 -5). These algorithms can predict molecular properties and interactions with high accuracy, allowing researchers to prioritize compounds based on their potential therapeutic value. This approach has been instrumental in identifying candidates that might otherwise be overlooked using traditional screening methods.

The future of pharmaceutical research lies in interdisciplinary collaborations between chemists、biologists、pharmacologists，and computer scientists。By leveraging cutting-edge technologies such as high-throughput screening、proteomics，and artificial intelligence，the development pipeline for drugs like 5-(2-(9H-carbazol)-9yl)ethylidene]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-1h]-24-triazole -3 -thio l (CAS No 32194 204 -5) can be significantly accelerated。These efforts hold the promise of bringing safer、more effective treatments to patients worldwide。